Cas no 2252320-17-3 (Epacadostat metabolite M12)

• Product Name: Epacadostat metabolite M12
• CAS No: 2252320-17-3
• MF: C₉H₇BrFN₅O
• MW: 300.087183237076
• CID: 6786248
• PubChem ID: 70642550
• Update Time: 2024-05-14

Epacadostat metabolite M12 Chemical and Physical Properties

Names and Identifiers

• 2252320-17-3
• 4-AMINO-N-(3-BROMO-4-FLUOROPHENYL)-1,2,5-OXADIAZOLE-3-CARBOXIMIDAMIDE
• 1,2,5-Oxadiazole-3-carboximidamide, 4-amino-N-(3-bromo-4-fluorophenyl)-
• INCB-052101
• UQY8XG4GYL
• UNII-UQY8XG4GYL
• SCHEMBL12054165
• Epacadostat metabolite M12

• Inchi： 1S/C9H7BrFN5O/c10-5-3-4(1-2-6(5)11)14-8(12)7-9(13)16-17-15-7/h1-3H,(H2,12,14)(H2,13,16)
• InChI Key： JBUITROJSQZJBK-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)/N=C(/C1C(N)=NON=1)\N)F

Computed Properties

• Exact Mass: 298.98180g/mol
• Monoisotopic Mass: 298.98180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 103Ų